Cas no 450344-22-6 (N-[2-(2,3-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3,5-dimethylbenzamide)

• Product Name: N-[2-(2,3-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3,5-dimethylbenzamide
• CAS No: 450344-22-6
• MF: C₂₂H₂₃N₃OS
• MW: 377.50252366066
• CID: 5762733
• PubChem ID: 4244754
• Update Time: 2025-07-17

N-[2-(2,3-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3,5-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2,3-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3,5-dimethylbenzamide
• SR-01000569842
• SR-01000569842-1
• F0541-1532
• 450344-22-6
• EU-0095344
• Oprea1_169933
• N-[2-(2,3-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3,5-dimethylbenzamide
• N-(2-(2,3-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3,5-dimethylbenzamide
• AKOS024582269
• N-(2-(2,3-dimethylphenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)-3,5-dimethylbenzamide
• Benzamide, N-[2-(2,3-dimethylphenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]-3,5-dimethyl-

• Inchi： 1S/C22H23N3OS/c1-13-8-14(2)10-17(9-13)22(26)23-21-18-11-27-12-19(18)24-25(21)20-7-5-6-15(3)16(20)4/h5-10H,11-12H2,1-4H3,(H,23,26)
• InChI Key： ZTONMXLUMYMQNU-UHFFFAOYSA-N
• SMILES： S1CC2C(C1)=C(NC(C1C=C(C)C=C(C)C=1)=O)N(C1C=CC=C(C)C=1C)N=2

Computed Properties

• Exact Mass: 377.15618354g/mol
• Monoisotopic Mass: 377.15618354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 531.8±50.0 °C(Predicted)
• pka: 12.99±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-[2-(2,3-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3,5-dimethylbenzamide

Research Brief on N-[2-(2,3-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3,5-dimethylbenzamide (CAS: 450344-22-6)

Recent studies on the compound N-[2-(2,3-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3,5-dimethylbenzamide (CAS: 450344-22-6) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This thienopyrazole derivative has garnered attention due to its unique structural features and biological activity, particularly in targeting specific protein kinases involved in inflammatory and oncogenic pathways.

The synthesis and characterization of this compound have been extensively documented, with recent advancements focusing on optimizing its pharmacokinetic properties. Researchers have employed computational modeling and structure-activity relationship (SAR) studies to enhance its binding affinity and selectivity. Notably, the compound's interaction with the ATP-binding site of target kinases has been elucidated through X-ray crystallography, providing valuable insights for further drug design.

In vitro and in vivo studies have demonstrated the compound's efficacy in inhibiting tumor cell proliferation and reducing inflammatory responses. Preclinical trials using animal models have shown significant reduction in tumor growth rates with minimal off-target effects, suggesting a favorable therapeutic window. Additionally, its metabolic stability and oral bioavailability have been improved through structural modifications, as reported in recent patent filings.

Despite these promising results, challenges remain in addressing potential drug resistance and optimizing formulation for clinical use. Ongoing research is exploring combination therapies and novel delivery systems to overcome these limitations. The compound's mechanism of action, involving modulation of key signaling pathways such as PI3K/AKT and JAK/STAT, continues to be a focal point of investigation.

In conclusion, N-[2-(2,3-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3,5-dimethylbenzamide represents a significant advancement in the development of targeted therapies. Its dual activity against both proliferative and inflammatory targets positions it as a versatile scaffold for future drug discovery efforts. Further clinical validation will be essential to fully realize its therapeutic potential.